ethyl 2-hydroxy-2-(trifluoromethyl)but-3-ynoate
Description
Ethyl 2-hydroxy-2-(trifluoromethyl)but-3-ynoate is a chemical compound with the molecular formula C7H7F3O3 . It has a molecular weight of 196.13 . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H7F3O3/c1-3-6(12,7(8,9)10)5(11)13-4-2/h1,12H,4H2,2H3 . This indicates that the molecule contains a trifluoromethyl group (-CF3), an ethyl group (-C2H5), and a carboxylic acid ester group (-COO-).Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 196.13 .Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause harm. The hazard statements associated with this compound are H227, H315, H319, and H335, indicating that it is combustible, can cause skin irritation, can cause serious eye irritation, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 2-hydroxy-2-(trifluoromethyl)but-3-ynoate can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Ethyl propiolate", "Trifluoroacetic acid", "Sodium hydroxide", "Hydrogen peroxide", "Sodium borohydride", "Methanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Ethyl propiolate is reacted with trifluoroacetic acid in the presence of sodium hydroxide to form ethyl 2-trifluoromethylbut-3-ynoate.", "Step 2: Ethyl 2-trifluoromethylbut-3-ynoate is then oxidized with hydrogen peroxide to form ethyl 2-trifluoromethyl-3-butyn-2-ol.", "Step 3: Ethyl 2-trifluoromethyl-3-butyn-2-ol is reduced with sodium borohydride in methanol to form ethyl 2-hydroxy-2-(trifluoromethyl)but-3-ynoate.", "Step 4: The final product is isolated by extraction with diethyl ether and drying over anhydrous sodium sulfate." ] } | |
CAS RN |
142259-60-7 |
Molecular Formula |
C7H7F3O3 |
Molecular Weight |
196.1 |
Purity |
95 |
Origin of Product |
United States |
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